Cas no 233605-86-2 (N-Benzyl-6-methoxy-1H-benzimidazol-2-amine)

• Product Name: N-Benzyl-6-methoxy-1H-benzimidazol-2-amine
• CAS No: 233605-86-2
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• MDL: MFCD19103611
• CID: 3081579
• PubChem ID: 666751
• Update Time: 2025-10-11

N-Benzyl-6-methoxy-1H-benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-methoxy-1H-1,3-benzodiazol-2-amine
• JHICC02030
• H32083
• AKOS015831126
• EN300-55121
• 1H-benzimidazol-2-amine, 6-methoxy-N-(phenylmethyl)-
• Z57815862
• SR-01000304350-1
• n-benzyl-n-(6-methoxy-1h-1,3-benzimidazol-2-yl)amine
• N-Benzyl-6-methoxy-1H-benzo[d]imidazol-2-amine
• BBL003581
• N-benzyl-5-methoxy-1H-benzimidazol-2-amine
• MLS000042780
• ALBB-017308
• N-benzyl-6-methoxy-1H-benzimidazol-2-amine
• STK210601
• HMS1515H14
• VS-01370
• ChemDiv3_014952
• MFCD19103611
• 233605-86-2
• SR-01000304350
• CHEMBL1463731
• HMS2395D09
• AKOS000630670
• SMR000048069
• N-Benzyl-6-methoxy-1H-benzimidazol-2-amine

• MDL： MFCD19103611
• Inchi： 1S/C15H15N3O/c1-19-12-7-8-13-14(9-12)18-15(17-13)16-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H2,16,17,18)
• InChI Key： FCZYEMULQHPPMD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(=N2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.121512110Da
• Monoisotopic Mass: 253.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 179-181 °CEnamineEN300-55121
• Boiling Point: 471.4±47.0 °C at 760 mmHg
• Flash Point: 238.9±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-Benzyl-6-methoxy-1H-benzimidazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-Benzyl-6-methoxy-1H-benzimidazol-2-amine

Recent Advances in the Study of N-Benzyl-6-methoxy-1H-benzimidazol-2-amine (CAS: 233605-86-2) in Chemical Biology and Pharmaceutical Research

N-Benzyl-6-methoxy-1H-benzimidazol-2-amine (CAS: 233605-86-2) is a benzimidazole derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a lead compound for drug development.

One of the key areas of research involving N-Benzyl-6-methoxy-1H-benzimidazol-2-amine is its role as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent findings suggest that this compound exhibits selective inhibition against specific kinase targets, making it a promising candidate for targeted therapy. Structural-activity relationship (SAR) studies have been conducted to modify the benzimidazole core, aiming to enhance its potency and selectivity.

In addition to its kinase inhibitory activity, N-Benzyl-6-methoxy-1H-benzimidazol-2-amine has shown potential in antimicrobial applications. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's ability to disrupt microbial cell membranes or interfere with essential metabolic pathways has been proposed as a possible mechanism of action. These findings highlight its potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

The synthesis of N-Benzyl-6-methoxy-1H-benzimidazol-2-amine has also been a focus of recent research. Optimized synthetic routes have been developed to improve yield and purity, with particular attention to green chemistry principles. For instance, catalytic methods using transition metals or organocatalysts have been explored to reduce the environmental impact of the synthesis process. These advancements are crucial for scaling up production and facilitating further preclinical and clinical studies.

Despite the promising results, challenges remain in the development of N-Benzyl-6-methoxy-1H-benzimidazol-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Recent efforts have focused on formulating the compound into nanoparticle-based delivery systems to enhance its solubility and targeted delivery, thereby improving its therapeutic index.

In conclusion, N-Benzyl-6-methoxy-1H-benzimidazol-2-amine (CAS: 233605-86-2) represents a versatile scaffold with significant potential in drug discovery and development. Ongoing research aims to further elucidate its biological activities, optimize its pharmacological properties, and explore its clinical applications. The compound's multifaceted roles underscore its importance in advancing chemical biology and pharmaceutical sciences, offering new avenues for therapeutic intervention.